Cas no 1035235-32-5 (2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid
• CAS No: 1035235-32-5
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD10697434
• CID: 1082124
• PubChem ID: 45789951
• Update Time: 2025-05-19

2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Tert-Butoxycarbonylamino)ethyl)phenylboronic acid
• [2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]phenyl]boronic acid
• 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid
• 2-(2-Boc-aminoethyl)phenylboronic Acid
• AB59605
• A21600
• CS-0178768
• DB-363891
• SCHEMBL6033875
• 1035235-32-5
• (2-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)boronic acid
• EN300-194936
• 2-(2-(tert-butoxycarbonylamino)ethyl)phenylboronicacid
• 2-(2-tert-Butoxycarbonylaminoethyl)phenylboronic acid
• (2-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)boronicacid
• BS-26410
• [2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)phenyl]boronic acid

• MDL： MFCD10697434
• Inchi： 1S/C13H20BNO4/c1-13(2,3)19-12(16)15-9-8-10-6-4-5-7-11(10)14(17)18/h4-7,17-18H,8-9H2,1-3H3,(H,15,16)
• InChI Key： VATBDRHZJVKERT-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=CC=1B(O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.1485383g/mol
• Monoisotopic Mass: 265.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid

Introduction to 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid (CAS No. 1035235-32-5) in Modern Chemical and Pharmaceutical Research

2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid, identified by the CAS number 1035235-32-5, is a specialized organoboron compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound serves as a critical intermediate in the synthesis of various boronic acid derivatives, which are widely employed in drug discovery and material science. Its unique structural features, including a phenyl ring coupled with a boronic acid moiety and an amide-protected ethyl chain, make it a versatile building block for constructing complex molecules.

The boronic acid functional group in 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid is particularly noteworthy due to its ability to participate in reversible coordination with metal ions, a property that is exploited in various catalytic processes. This characteristic has positioned the compound as a valuable reagent in Suzuki-Miyaura cross-coupling reactions, which are fundamental to the synthesis of biaryl compounds found in numerous pharmaceuticals. The tert-butoxy carbonyl (Boc) group attached to the amine moiety provides stability and protection, allowing for selective deprotection under controlled conditions, thereby enhancing synthetic flexibility.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly in oncology and immunology. 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid has been explored as a precursor in the synthesis of small-molecule inhibitors that interact with specific biological targets. For instance, boron-containing compounds have shown promise in the development of radiopharmaceuticals used for positron emission tomography (PET) imaging, where the boronic acid moiety facilitates binding to biomolecules such as enzymes and receptors. The compound’s ability to form stable complexes with metals like palladium and copper further underscores its utility in catalytic applications.

Advances in computational chemistry have also highlighted the potential of 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid in virtual screening and molecular docking studies. Its structural motifs are often incorporated into pharmacophore models to identify novel drug candidates. The phenyl ring contributes to hydrophobic interactions, while the boronic acid group can engage in hydrogen bonding or coordinate with metal ions, depending on the biological context. These interactions are critical for designing molecules with high affinity and selectivity.

The synthesis of 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid involves multi-step organic transformations, including boronation of phenyl derivatives followed by functional group modifications. Recent methodologies have focused on greener and more efficient synthetic routes, leveraging transition-metal catalysis and solvent-free conditions to minimize environmental impact. Such innovations align with global efforts to promote sustainable chemistry practices.

Moreover, 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid has found applications beyond pharmaceuticals. In materials science, organoboron compounds are being investigated for their role in conductive polymers and organic electronics. The boronic acid group can participate in polymerization reactions or act as a cross-linking agent, contributing to the development of advanced materials with tailored properties.

The growing interest in 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid is also driven by its potential in bioconjugation chemistry. Boronic acids are known to form stable covalent bonds with carbohydrates through glycosylation reactions, making them valuable tools for modifying biomolecules. This capability is particularly relevant in vaccine development and therapeutic protein engineering, where precise molecular modifications can enhance efficacy and stability.

Future research directions may explore novel derivatives of 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid, focusing on enhancing its bioactivity or improving its synthetic accessibility. The integration of machine learning algorithms into drug discovery pipelines could further accelerate the identification of new applications for this compound. By leveraging computational models to predict molecular interactions, researchers can design experiments more efficiently and uncover hidden potentials.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}ethyl)phenylboronic acid (CAS No. 1035235-32-5) represents a cornerstone in modern chemical research, bridging the gap between fundamental organic chemistry and applied pharmaceutical sciences. Its versatility as an intermediate underscores its importance in developing innovative therapeutics and materials. As scientific methodologies continue to evolve, this compound will undoubtedly remain at the forefront of interdisciplinary investigations.